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Abstract

This technical guide provides a comprehensive overview of 2-Bromo-4-
(trifluoromethoxy)phenol, a halogenated phenol derivative of interest in chemical synthesis
and research. This document consolidates available data on its chemical identity, structural
characteristics, and key physicochemical properties. While specific experimental data for this
compound is limited in publicly accessible literature, this guide outlines a proposed synthetic
pathway and discusses its potential chemical reactivity and biological significance based on the
analysis of its structural motifs and data from related compounds. All quantitative data is
presented in clear, tabular format, and logical workflows are visualized using diagrams.

Chemical Identity and Structure

2-Bromo-4-(trifluoromethoxy)phenol is a substituted aromatic compound featuring a phenol
backbone. The aromatic ring is substituted with a bromine atom at the ortho-position and a
trifluoromethoxy group at the para-position relative to the hydroxyl group. The presence of the
electron-withdrawing bromine and trifluoromethoxy groups significantly influences the
molecule's electronic properties, acidity, and reactivity.

Chemical Structure:
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lw.Chemical Structure of 2-Bromo-4-(trifluoromethoxy)phenol
Figure 1: Chemical Structure of 2-Bromo-4-(trifluoromethoxy)phenol

The key chemical identifiers and properties for 2-Bromo-4-(trifluoromethoxy)phenol are
summarized in the table below.

Identifier Value Reference
CAS Number 200956-13-4 [11[2131141[5][6]
Molecular Formula C7H4BrFs0:2 [L][2][4115]
Molecular Weight 257.00 g/mol [1][2]

InChi Key YHSCBQZMCFSTGL- 1]

UHFFFAOYSA-N

MDL Number MFCD07778431 [2][4][5]

OC1=CC=C(OC(F)
SMILES Code [2]
(F)F)C=C1Br

Purity Typically 295% [1]
N Sealed in dry, room
Storage Conditions [2]
temperature

Proposed Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-Bromo-4-
(trifluoromethoxy)phenol is not readily available, a plausible synthetic route can be proposed
based on standard organic chemistry reactions and protocols for analogous compounds. A
potential pathway involves the bromination of the precursor 4-(trifluoromethoxy)phenol.

Experimental Protocol: Proposed Synthesis of 2-Bromo-
4-(trifluoromethoxy)phenol

Obijective: To synthesize 2-Bromo-4-(trifluoromethoxy)phenol via electrophilic bromination of
4-(trifluoromethoxy)phenol.
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Materials:

4-(trifluoromethoxy)phenol

e Bromine (Brz)

e Dichloromethane (CH2zCl2) or other suitable inert solvent
e Aqueous sodium thiosulfate (Na2S20s3) solution

e Brine (saturated aqueous NacCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
» Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

* Ice bath

e Separatory funnel

» Rotary evaporator

 Silica gel for column chromatography

Procedure:

o Reaction Setup: Dissolve 1 equivalent of 4-(trifluoromethoxy)phenol in a suitable volume of
dichloromethane in a round-bottom flask equipped with a magnetic stirrer. Cool the flask to
0°C using an ice bath.

e Bromination: Dissolve 1 equivalent of bromine in a small amount of dichloromethane and
transfer it to a dropping funnel. Add the bromine solution dropwise to the stirred solution of 4-
(trifluoromethoxy)phenol over a period of time, maintaining the temperature at 0°C.
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Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for several hours (e.g., 12-18 hours). The reaction progress can
be monitored by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium thiosulfate to remove any unreacted bromine. Transfer the mixture to a separatory
funnel and wash the organic layer sequentially with water and brine.

Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter,
and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel to yield
pure 2-Bromo-4-(trifluoromethoxy)phenol.
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Diagram 1: Proposed synthetic workflow for 2-Bromo-4-(trifluoromethoxy)phenol.
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Chemical Reactivity and Properties

The chemical behavior of 2-Bromo-4-(trifluoromethoxy)phenol is dictated by its three key
functional groups: the phenolic hydroxyl group, the bromine atom, and the trifluoromethoxy

group.

» Acidity: The electron-withdrawing nature of both the ortho-bromo and para-trifluoromethoxy
substituents increases the acidity of the phenolic proton compared to phenol itself.[1]

» Nucleophilic Substitution: The bromine atom on the aromatic ring can be displaced by
various nucleophiles. The electron-withdrawing trifluoromethoxy group can activate the ring
towards nucleophilic aromatic substitution.[1]

o Oxidation: The phenolic hydroxyl group can be oxidized to form quinone-type derivatives
under appropriate reaction conditions.[1]

e Spectroscopy: In spectroscopic analysis, the molecule is expected to exhibit characteristic
signals. Fourier Transform Raman (FT-Raman) spectroscopy would show vibrations from the
substituted benzene ring, the hydroxyl group, and the trifluoromethoxy group.[1] Ultraviolet-
Visible (UV-Vis) spectroscopy is characterized by the chromophore of the substituted
benzene ring, with the substituents acting as auxochromes influencing the absorption

maxima.[1]
Potential Chemical Reactions
. _ Forms Substituted Phenol
_/+'Nu/—_> Nucleophilic Substitution " (Br replaced by Nu)
2-Bromo-4-(trifluoromethoxy)phenol | | [0]
Oxidation Forms g Quinone Derivative
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Diagram 2: Potential chemical reactivity of 2-Bromo-4-(trifluoromethoxy)phenol.
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Potential Biological Activity and Applications

While specific studies on the biological activity of 2-Bromo-4-(trifluoromethoxy)phenol are
not widely published, its structural features suggest potential for bioactivity. It is primarily
considered a useful research compound and a building block for the synthesis of more complex

molecules.[1]

e Enzyme Inhibition: The structure, featuring a halogen and a trifluoromethoxy group on a
phenolic ring, suggests potential for interaction with and inhibition of specific enzymes.[1]
The lipophilicity imparted by the trifluoromethoxy group can be a key factor in its interaction
with biological targets.[1]

o Structure-Activity Relationships (SAR): The positions of the bromine and trifluoromethoxy
groups are critical to its molecular properties and potential function. The ortho-bromo and
para-trifluoromethoxy arrangement influences its acidity and electronic distribution, which are
key determinants of biological activity.[1]

e Antimicrobial Potential: Phenolic compounds are known for their antimicrobial properties,
and halogenation can often enhance this activity. Therefore, it is plausible that 2-Bromo-4-
(trifluoromethoxy)phenol could exhibit antimicrobial effects, though this would require

experimental verification.

Conclusion

2-Bromo-4-(trifluoromethoxy)phenol is a halogenated phenol with potential applications in
organic synthesis and as a research chemical. This guide has provided a summary of its known
properties and a proposed framework for its synthesis and potential reactivity. Further
experimental investigation is necessary to fully characterize its physicochemical properties,
synthetic accessibility, and biological activity. This document serves as a foundational resource
for researchers and professionals in the fields of chemistry and drug development who are

interested in this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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